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N,O-Ditrityl Ganciclovir N,O-Ditrityl Ganciclovir
Brand Name: Vulcanchem
CAS No.: 109082-85-1
VCID: VC0048959
InChI: InChI=1S/C47H41N5O4/c53-31-41(32-56-47(38-25-13-4-14-26-38,39-27-15-5-16-28-39)40-29-17-6-18-30-40)55-34-52-33-48-42-43(52)49-45(50-44(42)54)51-46(35-19-7-1-8-20-35,36-21-9-2-10-22-36)37-23-11-3-12-24-37/h1-30,33,41,53H,31-32,34H2,(H2,49,50,51,54)
SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)NC4=NC(=O)C5=C(N4)N(C=N5)COC(CO)COC(C6=CC=CC=C6)(C7=CC=CC=C7)C8=CC=CC=C8
Molecular Formula: C47H41N5O4
Molecular Weight: 739.9 g/mol

N,O-Ditrityl Ganciclovir

CAS No.: 109082-85-1

Reference Standards

VCID: VC0048959

Molecular Formula: C47H41N5O4

Molecular Weight: 739.9 g/mol

N,O-Ditrityl Ganciclovir - 109082-85-1

CAS No. 109082-85-1
Product Name N,O-Ditrityl Ganciclovir
Molecular Formula C47H41N5O4
Molecular Weight 739.9 g/mol
IUPAC Name 9-[(1-hydroxy-3-trityloxypropan-2-yl)oxymethyl]-2-(tritylamino)-3H-purin-6-one
Standard InChI InChI=1S/C47H41N5O4/c53-31-41(32-56-47(38-25-13-4-14-26-38,39-27-15-5-16-28-39)40-29-17-6-18-30-40)55-34-52-33-48-42-43(52)49-45(50-44(42)54)51-46(35-19-7-1-8-20-35,36-21-9-2-10-22-36)37-23-11-3-12-24-37/h1-30,33,41,53H,31-32,34H2,(H2,49,50,51,54)
Standard InChIKey HFOSQSQZKVBKIC-UHFFFAOYSA-N
Isomeric SMILES C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)NC4=NC(=O)C5=C(N4)N(C=N5)COC(CO)COC(C6=CC=CC=C6)(C7=CC=CC=C7)C8=CC=CC=C8
SMILES C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)NC4=NC(=O)C5=C(N4)N(C=N5)COC(CO)COC(C6=CC=CC=C6)(C7=CC=CC=C7)C8=CC=CC=C8
Canonical SMILES C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)NC4=NC(=O)C5=C(N4)N(C=N5)COC(CO)COC(C6=CC=CC=C6)(C7=CC=CC=C7)C8=CC=CC=C8
Synonyms 1,9-Dihydro-9-[[1-(hydroxymethyl)-2-(triphenylmethoxy)ethoxy]methyl]-2-[(triphenylmethyl)amino]-6H-purin-6-one
PubChem Compound 10908790
Last Modified Nov 14 2021
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